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Compound of Interest

Compound Name: AJ2-30

Cat. No.: B11935817 Get Quote

For researchers and drug development professionals, the proper handling and disposal of

chemical compounds are paramount to ensuring laboratory safety and environmental

protection. This document provides a comprehensive guide to the safe disposal of AJ2-30, a

potent inhibitor of the solute carrier family 15 member A4 (SLC15A4). Adherence to these

procedures is critical for minimizing risks and complying with regulatory standards.

Chemical and Physical Properties of AJ2-30
A thorough understanding of the properties of AJ2-30 is the first step toward safe handling and

disposal. Key data for this compound are summarized in the table below.

Property Value

CAS Number 2700322-79-6

Molecular Formula C₂₃H₂₂N₄

Appearance Solid

Solubility Sparingly soluble in DMSO

Storage Store at -20°C for long-term stability.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to be equipped with the appropriate

personal protective equipment (PPE) and to be aware of the immediate actions to take in case

of accidental exposure.
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Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and

chemical-resistant gloves when handling AJ2-30.

Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of any dust or aerosols.

Spill Management: In the event of a spill, isolate the area and prevent the spread of the

material. Absorb the spill with an inert material (e.g., vermiculite, sand) and collect it into a

sealed container for disposal as hazardous waste.

First Aid:

Skin Contact: Immediately wash the affected area with soap and plenty of water.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and seek

medical attention.

Inhalation: Move to fresh air. If breathing is difficult, provide oxygen and seek medical

attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Step-by-Step Disposal Protocol for AJ2-30
The disposal of AJ2-30 must be conducted in accordance with institutional guidelines and local

regulations for hazardous chemical waste. The following is a general procedural workflow for

the proper disposal of solid AJ2-30 and contaminated materials.
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AJ2-30 Disposal Workflow

Preparation

Waste Collection

Documentation & Storage

Final Disposal

Start: Identify AJ2-30 Waste

Don Appropriate PPE
(Lab Coat, Goggles, Gloves)

Collect Solid AJ2-30 Waste
Collect Contaminated Materials

(e.g., pipette tips, tubes)

Place in a Labeled, Sealable
Hazardous Waste Container

Label Container Clearly:
'Hazardous Waste - AJ2-30'

Store in a Designated, Secure
Hazardous Waste Accumulation Area

Contact Environmental Health & Safety (EHS)
for Waste Pickup

End: Professional Disposal

Click to download full resolution via product page

AJ2-30 Disposal Workflow Diagram
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Waste Identification and Segregation:

Identify all waste containing AJ2-30. This includes unused solid compounds, contaminated

labware (e.g., pipette tips, weighing boats, gloves), and spill cleanup materials.

Segregate AJ2-30 waste from other laboratory waste streams to prevent cross-

contamination and ensure proper disposal.

Containerization:

Use a dedicated, leak-proof, and sealable container for collecting AJ2-30 waste. The

container should be compatible with the chemical properties of the compound.

Clearly label the container with "Hazardous Waste," the chemical name "AJ2-30," and the

approximate quantity.

Accumulation and Storage:

Store the sealed hazardous waste container in a designated and secure satellite

accumulation area within the laboratory.

This area should be away from general lab traffic and incompatible materials.

Final Disposal:

Once the container is full or ready for disposal, contact your institution's Environmental

Health and Safety (EHS) department or the equivalent regulatory body.

Follow their specific procedures for waste pickup and final disposal. Do not attempt to

dispose of AJ2-30 down the drain or in regular trash.

By adhering to these procedures, you contribute to a safer laboratory environment and ensure

the responsible management of chemical waste. Always consult your institution's specific

safety and disposal protocols for comprehensive guidance.

To cite this document: BenchChem. [Essential Guide to the Safe Disposal of AJ2-30].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11935817#aj2-30-proper-disposal-procedures]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11935817?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11935817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

